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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276 Get Quote

Introduction

Fluazifop-p-butyl is a selective, post-emergence herbicide belonging to the

aryloxyphenoxypropionate group of graminicides.[1] It functions by inhibiting the acetyl-CoA

carboxylase (ACCase) enzyme, which is critical for fatty acid biosynthesis in susceptible grass

species.[1][2] In research, environmental monitoring, and quality control settings, the

preparation of accurate and stable analytical standard solutions is a critical prerequisite for the

reliable quantification of Fluazifop-p-butyl residues.[1] This document provides a detailed

protocol for the preparation of primary stock, intermediate, and working standard solutions of

Fluazifop-p-butyl.

Data Presentation
Quantitative data and material properties are summarized in the tables below for easy

reference.

Table 1: Physicochemical Properties of Fluazifop-p-butyl
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Property Value Reference

Chemical Name

Butyl (R)-2-[4-(5-
trifluoromethyl-2-
pyridyloxy)phenoxy]propio
nate

[1]

CAS Number 79241-46-6 [1][3]

Molecular Formula C₁₉H₂₀F₃NO₄ [1][3]

Molar Mass 383.36 g/mol [1][3]

Appearance Pale, straw-colored liquid [4][5]

Water Solubility 1.1 mg/L at 25°C [4]

| Solvent Solubility | Miscible in most organic solvents, including acetone, methanol, xylene,

and acetonitrile. |[5][6] |

Table 2: Preparation of Stock and Working Standard Solutions

Solution Type Analyte
Example
Concentration

Solvent

Primary Stock Fluazifop-p-butyl 100 µg/mL
HPLC Grade
Acetonitrile

Intermediate Stock Fluazifop-p-butyl 10 µg/mL
HPLC Grade

Acetonitrile

| Working Standard | Fluazifop-p-butyl | 1.0 µg/mL | HPLC Grade Acetonitrile |

Experimental Protocols
Safety Precautions:

Before handling the chemical, it is essential to take the following safety precautions:

Ensure work is conducted in a well-ventilated area, preferably a fume hood.[7][8]
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

a laboratory coat, and safety glasses.[7][8]

Prevent inhalation and contact with skin or mouth.[7][8]

In case of contact, wash the contaminated area immediately with copious amounts of water.

[7][8]

Consult the Safety Data Sheet (SDS) for Fluazifop-p-butyl prior to use.

Protocol 1: Preparation of Primary Stock Solution (100 µg/mL)

Objective: To prepare a concentrated, primary stock solution from a neat analytical standard.

Materials:

Fluazifop-p-butyl analytical standard (neat, with known purity)

Acetonitrile (HPLC Grade)

100 mL Class A volumetric flask

Analytical balance (readable to 0.01 mg)

Spatula and weighing paper/boat

Glass Pasteur pipette or syringe

Amber glass storage bottle

Methodology:

Calculate Required Mass: To prepare a 100 µg/mL stock solution in a 100 mL volumetric

flask, approximately 10.0 mg of the standard is needed. The exact mass should be recorded,

and the final concentration must be corrected for the purity of the standard. The formula for

this correction is:
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Actual Concentration (µg/mL) = (Mass of standard (mg) × Purity (in decimal form)) /

Volume of flask (L)

Weighing the Standard: Accurately weigh approximately 10.0 mg of the Fluazifop-p-butyl

analytical standard onto weighing paper using an analytical balance. Record the exact

weight.

Dissolution: Carefully transfer the weighed standard into a 100 mL Class A volumetric flask.

[1] Add approximately 70-80 mL of HPLC grade acetonitrile to the flask.[1]

Homogenization: Cap the flask and swirl gently to dissolve the standard completely. If

necessary, sonicate for a few minutes to ensure full dissolution, then allow the solution to

return to room temperature.[7]

Dilution to Volume: Once the standard is fully dissolved and the solution is at room

temperature, carefully add HPLC grade acetonitrile to the flask until the bottom of the

meniscus reaches the 100 mL calibration mark.[1][7]

Final Mixing: Cap the flask securely and invert it at least 10-15 times to ensure the solution is

homogeneous.[1]

Storage: Transfer the primary stock solution to a properly labeled amber glass bottle.[7] The

label should include the chemical name, concentration, solvent, preparation date, and initials

of the preparer. Store the solution in a refrigerator at approximately 4°C.[7]

Protocol 2: Preparation of Intermediate and Working Standard Solutions

Objective: To prepare lower concentration solutions from the primary stock solution via serial

dilution.

Materials:

100 µg/mL Fluazifop-p-butyl primary stock solution

Acetonitrile (HPLC Grade)

10 mL and 100 mL Class A volumetric flasks
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Calibrated pipettes

Amber glass storage bottles

Methodology for 10 µg/mL Intermediate Standard:

Using a calibrated pipette, transfer 10.0 mL of the 100 µg/mL primary stock solution into a

100 mL volumetric flask.[1][8]

Dilute to the calibration mark with HPLC grade acetonitrile.[1]

Cap the flask and invert it multiple times to mix thoroughly.[1]

Transfer to a labeled amber glass bottle and store at approximately 4°C.

Methodology for 1.0 µg/mL Working Standard:

Using a calibrated pipette, transfer 10.0 mL of the 10 µg/mL intermediate stock solution into

a 100 mL volumetric flask.[1]

Dilute to the mark with HPLC grade acetonitrile.[1]

Cap the flask and invert it multiple times to ensure homogeneity.

Transfer to a labeled amber glass bottle and store at approximately 4°C. This working

solution is now ready for preparing calibration curve standards.

Quality Control and Storage:

Stability: Fluazifop-p-butyl is reasonably stable in acidic and neutral conditions but

hydrolyzes rapidly in alkaline (pH 9) media.[5] Stock solutions prepared in acetonitrile are

generally stable.

Storage Conditions: All standard solutions should be stored in amber glass bottles in a

refrigerator at approximately 4°C to prevent photodegradation and solvent evaporation.[7]

Expiration: It is recommended to prepare fresh primary stock solutions every six months and

fresh intermediate or working standard solutions every three months.[7][8]
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Visualizations
The following diagram illustrates the logical workflow for the preparation of Fluazifop-p-butyl

stock solutions.
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Protocol 1: Primary Stock Solution (100 µg/mL)

Protocol 2: Serial Dilutions

Storage

1. Weigh ~10 mg of
Fluazifop-p-butyl Standard

2. Transfer to 100 mL
Volumetric Flask

3. Add ~70 mL Acetonitrile
and Dissolve Completely

4. Dilute to Final Volume
with Acetonitrile

5. Mix Thoroughly
by Inversion

Primary Stock
(100 µg/mL)

Pipette 10 mL into 100 mL flask,
dilute with Acetonitrile

1:10 Dilution

Intermediate Stock
(10 µg/mL)

Pipette 10 mL into 100 mL flask,
dilute with Acetonitrile

1:10 Dilution

Working Standard
(1.0 µg/mL)

Store all solutions in labeled
amber bottles at ~4°C

Click to download full resolution via product page

Caption: Workflow for Fluazifop-p-butyl Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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